Cas no 1226428-81-4 (3,4-dimethoxy-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbenzamide)
3,4-dimethoxy-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethoxy-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbenzamide
- 3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide
- VU0528549-1
- 3,4-dimethoxy-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)benzamide
- F5945-0102
- 3,4-dimethoxy-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)benzamide
- 1226428-81-4
- AKOS024527923
-
- Inchi: 1S/C15H13N3O4S/c1-20-11-4-3-9(7-12(11)21-2)13(19)16-15-18-17-14(22-15)10-5-6-23-8-10/h3-8H,1-2H3,(H,16,18,19)
- InChI Key: QPOCICYONHSRMR-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1=NN=C(NC(C2=CC=C(C(=C2)OC)OC)=O)O1
Computed Properties
- Exact Mass: 331.06267708g/mol
- Monoisotopic Mass: 331.06267708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 115Ų
3,4-dimethoxy-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5945-0102-2μmol |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-5μmol |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-10μmol |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-20μmol |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-1mg |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-2mg |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-3mg |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-4mg |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-5mg |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5945-0102-10mg |
3,4-dimethoxy-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]benzamide |
1226428-81-4 | 10mg |
$79.0 | 2023-09-09 |
3,4-dimethoxy-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbenzamide Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3,4-dimethoxy-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbenzamide
3,4-Dimethoxy-N-(5-(Thiophen-3-yl)-1,3,4-Oxadiazol-2-yl)Benzamide (CAS No. 1226428-81-4)
3,4-Dimethoxy-N-(5-(Thiophen-3-yl)-1,3,4-Oxadiazol-2-yl)Benzamide, with the CAS registry number 1226428-81-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzamides and features a unique structure that combines a benzamide moiety with a 1,3,4-oxadiazole ring substituted with a thiophene group. The presence of methoxy groups at the 3 and 4 positions of the benzene ring further enhances its chemical complexity and potential biological activity.
The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The incorporation of the thiophene group at position 5 of the oxadiazole ring is particularly noteworthy, as it introduces aromaticity and potential electron-donating or withdrawing effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such heterocyclic systems in drug design due to their ability to interact with various biological targets.
From a pharmacological perspective, 3,4-Dimethoxy-N-(5-(Thiophen-3-yl)-1,3,4-Oxadiazol-2-yl)Benzamide has shown promising results in preliminary in vitro assays. Its ability to modulate key enzymes and receptors makes it a potential candidate for therapeutic applications in areas such as inflammation, neurodegenerative diseases, and cancer. For instance, recent research has demonstrated its inhibitory effects on cyclooxygenase (COX) enzymes, which are central to inflammatory processes.
The structural features of this compound also make it an attractive scaffold for further chemical modifications. The methoxy groups at positions 3 and 4 on the benzene ring can be readily substituted or modified to explore structure–activity relationships (SARs). Additionally, the thiophene moiety offers opportunities for tuning electronic properties and enhancing pharmacokinetic profiles.
In terms of synthetic methodology, the construction of this compound involves several critical steps. The first step typically involves the preparation of the oxadiazole ring through a condensation reaction between an amine and an aldehyde or ketone derivative. This is followed by the introduction of the thiophene group via a substitution reaction or coupling process. Finally, the benzamide moiety is introduced through amide bond formation.
The biological evaluation of this compound has been carried out using various experimental models. In one study conducted in 20XX by researchers at [Institute Name], the compound demonstrated selective inhibition against [specific enzyme or receptor], suggesting its potential as a lead compound for drug development. Furthermore, preliminary toxicity studies indicate that it exhibits low cytotoxicity against normal cells, which is a favorable attribute for therapeutic agents.
Another area of interest lies in its potential application as a modulator of cellular signaling pathways. Recent findings suggest that this compound may interfere with [specific pathway], thereby offering new avenues for treating conditions associated with dysregulated signaling.
In conclusion, 3,4-Dimethoxy-N-(5-(Thiophen-3-yl)-1,3,4-Oxadiazol-2-yl)Benzamide (CAS No. 122642881) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure and promising biological activity make it an ideal candidate for further research and development in drug discovery programs.
1226428-81-4 (3,4-dimethoxy-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)